Cas no 192466-95-8 (3(2H)-Furanone,4-hydroxy-2,5-dimethyl-, labeled with carbon-14 (9CI))

• Product Name: 3(2H)-Furanone,4-hydroxy-2,5-dimethyl-, labeled with carbon-14 (9CI)
• CAS No: 192466-95-8
• MF: C₆H₈O₃
• MW: 128.125922203064
• CID: 116186
• Update Time: 2025-04-18

3(2H)-Furanone,4-hydroxy-2,5-dimethyl-, labeled with carbon-14 (9CI) Chemical and Physical Properties

Names and Identifiers

• 3(2H)-Furanone,4-hydroxy-2,5-dimethyl-, labeled with carbon-14 (9CI)
• 4-HYDROXY-2,5-DIMETHYL-3-FURANONE

• Inchi： 1S/C6H8O3/c1-3-5(7)6(8)4(2)9-3/h3,8H,1-2H3
• InChI Key： INAXVXBDKKUCGI-UHFFFAOYSA-N
• SMILES： O1C(C)=C(O)C(=O)C1C

Computed Properties

• Exact Mass: 128.047
• Monoisotopic Mass: 128.047
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.5A^2

Experimental Properties

• Color/Form: White to yellowish crystal powder
• Density: 1.05
• Boiling Point: 215.5 ºC at 760 mmHg
• Flash Point: 90.5 ºC
• Refractive Index: 1.435